Agathadiol
Agathadiol
[1S,8aalpha,(+)]-Decahydro-5beta-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4abeta-dimethyl-6-methylene-1-naphthale is a natural product found in Cryptomeria japonica, Apis mellifera, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
1857-24-5
VCID:
VC21234287
InChI:
InChI=1S/C20H34O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,17-18,21-22H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1
SMILES:
CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
Agathadiol
CAS No.: 1857-24-5
Cat. No.: VC21234287
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [1S,8aalpha,(+)]-Decahydro-5beta-[(E)-5-hydroxy-3-methyl-3-pentenyl]-1,4abeta-dimethyl-6-methylene-1-naphthale is a natural product found in Cryptomeria japonica, Apis mellifera, and other organisms with data available. |
|---|---|
| CAS No. | 1857-24-5 |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | (E)-5-[(1S,4aR,5S,8aR)-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-en-1-ol |
| Standard InChI | InChI=1S/C20H34O2/c1-15(10-13-21)6-8-17-16(2)7-9-18-19(3,14-22)11-5-12-20(17,18)4/h10,17-18,21-22H,2,5-9,11-14H2,1,3-4H3/b15-10+/t17-,18-,19+,20+/m0/s1 |
| Standard InChI Key | MJHWZTRFACWHTA-AKZLODSSSA-N |
| Isomeric SMILES | C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)CO)C |
| SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C |
| Canonical SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)CO)C |
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